2-Fluoro-6-methoxybenzamide
Overview
Description
2-Fluoro-6-methoxybenzamide, also known as FMBA, is a fluorinated benzamide used in scientific research applications. It is a versatile compound used in a variety of biochemical and physiological experiments due to its unique properties. In
Scientific Research Applications
FtsZ Allosteric Inhibition and Antibacterial Activity
- Conformational Analysis and Molecular Docking : 2-Fluoro-6-methoxybenzamide derivatives have been studied for their potential in inhibiting the FtsZ protein, essential in bacterial cell division. A study comparing 2,6-difluoro-3-methoxybenzamide with 3-methoxybenzamide showed that fluorination increases anti-Staphylococcus aureus activity by inducing non-planarity in the molecule, enhancing its interaction with key residues in the FtsZ protein's allosteric pocket. This interaction is critical for its antibacterial properties (Barbier et al., 2023).
PET Imaging of Tumors
- Fluorine-18-labeled Benzamide Analogs : Research into fluorine-containing benzamide analogs for positron emission tomography (PET) imaging of sigma-2 receptors in solid tumors has identified compounds with significant tumor uptake. These findings contribute to the potential use of such compounds in imaging and assessing the status of solid tumors (Tu et al., 2007).
Bromodemercuration and Permercuration
- Synthesis and Bromodemercuration : Studies on the synthesis and bromodemercuration of permercurated arenes, including benzamide derivatives, have demonstrated an efficient route to various polybrominated compounds. This process is significant for the synthesis of complex organic molecules in research and pharmaceutical applications (Deacon & Farquharson, 1976).
In Vivo Evaluation for Cancer Imaging
- High-Affinity σ2-Receptor Ligands : Research into benzamide derivatives, including this compound analogs, has yielded promising results in identifying proliferating tumor cells in vivo using PET imaging. This highlights their potential in cancer diagnostics and treatment monitoring (Rowland et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
2-fluoro-6-methoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO2/c1-12-6-4-2-3-5(9)7(6)8(10)11/h2-4H,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDJNFURQDZEPLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)F)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70342207 |
Source
|
| Record name | 2-Fluoro-6-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70342207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
529512-81-0 |
Source
|
| Record name | 2-Fluoro-6-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70342207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 529512-81-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
